Cas no 1600485-60-6 (methyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: methyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 1600485-60-6
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6387805
• PubChem ID: 114486595
• Update Time: 2025-06-08

methyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate
• methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate
• 1600485-60-6
• EN300-1455530

• Inchi： 1S/C13H23NO2/c1-12(2)4-6-13(7-5-12)9-14-8-10(13)11(15)16-3/h10,14H,4-9H2,1-3H3
• InChI Key： SQTFNXHVQFZXFX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate

Comprehensive Overview of Methyl 8,8-Dimethyl-2-Azaspiro[4.5]Decane-4-Carboxylate (CAS No. 1600485-60-6)

Methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 1600485-60-6) is a specialized organic compound belonging to the class of spirocyclic compounds. Its unique molecular structure, featuring a spiro[4.5]decane core, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's methyl ester functionality enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for spirocyclic compounds has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by the azaspiro motif, which is often associated with bioactive molecules. The 8,8-dimethyl substitution in this compound adds steric hindrance, potentially influencing its binding affinity in biological systems. This has led to increased searches for "spirocyclic drug candidates 2024" and "azaspiro derivatives in medicine," reflecting the growing interest in this chemical space.

The synthesis of methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its CAS No. 1600485-60-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories often search for "buy methyl spiro[4.5]decane carboxylate" or "1600485-60-6 supplier," highlighting its commercial relevance.

From an application perspective, this compound has shown promise in the development of central nervous system (CNS) therapeutics. Its spirocyclic framework mimics natural alkaloids, making it a candidate for neurological research. Online queries such as "spiro compounds for neuroprotection" and "azaspiro CNS drugs" align with these potential uses. Additionally, its ester group allows for further derivatization, enabling the creation of novel analogs with tailored properties.

Environmental and safety considerations are also critical when working with methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate. While not classified as hazardous, proper handling protocols should be followed. Searches like "spiro compound safety data" and "azaspiro biodegradability" reflect user concerns about sustainable chemistry practices. The compound's stability under various conditions is another area of investigation, as evidenced by queries such as "spiro[4.5]decane stability studies."

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for spirocyclic compounds. The methyl ester derivative (CAS No. 1600485-60-6) could benefit from catalytic methods to reduce waste generation. This aligns with trending searches like "green synthesis of spiro compounds" and "sustainable azaspiro production." Such advancements could position this compound as a model for environmentally conscious chemical manufacturing.

Analytical characterization of methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure quality control for research and industrial applications. Online searches for "spiro[4.5]decane characterization" and "azaspiro HPLC methods" demonstrate the technical interest in this area. The compound's spectral data is crucial for identity confirmation and impurity profiling.

Looking ahead, the potential of CAS No. 1600485-60-6 extends to materials science, where spirocyclic structures contribute to advanced polymers and liquid crystals. The 8,8-dimethyl variant may offer unique thermal properties, sparking searches like "spiro compounds for materials" and "azaspiro thermal stability." As interdisciplinary research grows, this compound may find applications beyond traditional organic chemistry realms.

In conclusion, methyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate represents a fascinating case study in modern organic chemistry. Its spiro[4.5]decane core combined with ester functionality creates numerous possibilities for scientific exploration. The compound's relevance is evident from search trends focusing on its synthetic utility, biological potential, and material applications, making it a noteworthy subject for researchers across multiple disciplines.